Cas no 62698-55-9 (Thymolphthalexon Tetrasodium Salt)

Thymolphthalexon Tetrasodium Salt Properties

Names and Identifiers

• THYMOLPHTHALEXON, INDICATOR FOR COMPLEXO METRY
• tetrasodium,2-[[5-[1-[3-[[bis(carboxylatomethyl)amino]methyl]-4-hydroxy-2-methyl-5-propan-2-ylphenyl]-3-oxo-2-benzofuran-1-yl]-2-hydroxy-6-methyl-3-propan-2-ylphenyl]methyl-(carboxylatomethyl)amino]ac
• Thymolphthalein complexon
• Thymolphthalexon
• 62698-55-9
• Sodium 2,2',2'',2'''-((((3-oxo-1,3-dihydroisobenzofuran-1,1-diyl)bis(6-hydroxy-5-isopropyl-2-methyl-3,1-phenylene))bis(methylene))bis(azanetriyl))tetraacetate
• tetrasodium;2-[[5-[1-[3-[[bis(carboxylatomethyl)amino]methyl]-4-hydroxy-2-methyl-5-propan-2-ylphenyl]-3-oxo-2-benzofuran-1-yl]-2-hydroxy-6-methyl-3-propan-2-ylphenyl]methyl-(carboxylatomethyl)amino]acetate
• VAYRRAYILPWSLZ-UHFFFAOYSA-J
• Glycine, N,N'-((3-oxo-1(3H)-isobenzofuranylidene)bis((6-hydroxy-2-methyl-5-(1-methylethyl)-3,1-phenylene)methylene))bis(N-(carboxymethyl)-, tetrasodium salt
• Glycine, N,N'-((3-oxo-1(3H)-isobenzofuranylidene)bis((6-hydroxy-2-methyl-5-(1-methylethyl)-3,1-phenylene)methylene))bis(N-(carboxymethyl)-, sodium salt (1:4)
• Glycine, N,N'-[(3-oxo-1(3H)-isobenzofuranylidene)bis[[6-hydroxy-2-methyl-5-(1-methylethyl)-3,1-phenylene]methylene]]bis[N-(carboxymethyl)-, tetrasodium salt
• 3',3″-Bis[N,N-di(carboxymethyl)aminomethyl]thymolphthalein
• DTXCID401031331
• DTXSID90889801
• Glycine, N,N'-[(3-oxo-1(3H)-isobenzofuranylidene)bis[[6-hydroxy-2-methyl-5-(1-methylethyl)-3,1-phenylene]methylene]]bis[N-(carboxymethyl)-, sodium salt (1:4)
• +Expand

• MDL： MFCD00001619
• InChIKey： AGXCADFSYJNMEG-UHFFFAOYSA-N
• Inchi： InChI=1S/C38H44N2O12/c1-19(2)24-11-29(21(5)26(35(24)49)13-39(15-31(41)42)16-32(43)44)38(28-10-8-7-9-23(28)37(51)52-38)30-12-25(20(3)4)36(50)27(22(30)6)14-40(17-33(45)46)18-34(47)48/h7-12,19-20,49-50H,13-18H2,1-6H3,(H,41,42)(H,43,44)(H,45,46)(H,47,48)
• SMILES： Cc1c(cc(c(c1CN(CC(=O)O)CC(=O)O)O)C(C)C)C2(c3ccccc3C(=O)O2)c4cc(c(c(c4C)CN(CC(=O)O)CC(=O)O)O)C(C)C

Computed Properties

• Exact Mass: 808.2174
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 14
• Rotatable Bond Count: 12
• Monoisotopic Mass: 808.21720184g/mol
• Heavy Atom Count: 56
• Complexity: 1180
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 5
• Topological Polar Surface Area: 234Ų

Experimental Properties

• PSA: 233.76
• Boiling Point: 886.7±65.0 °C at 760 mmHg
• Vapor Pressure: 0.0±0.3 mmHg at 25°C
• Flash Point: 490.0±34.3 °C
• Density: 1.4±0.1 g/cm3